Cas no 66173-26-0 (Pyrrolo[2,1-f][1,2,4]triazine)

Pyrrolo[2,1-f][1,2,4]triazine is a heterocyclic compound featuring a fused pyrrole and triazine ring system, which serves as a versatile scaffold in medicinal and materials chemistry. Its rigid, electron-rich structure makes it valuable for designing bioactive molecules, particularly in pharmaceutical research, where it has shown potential as a core moiety in kinase inhibitors and other therapeutic agents. The compound's stability and synthetic adaptability allow for diverse functionalization, enabling fine-tuning of physicochemical properties. Its unique architecture also lends itself to applications in organic electronics, where conjugated systems benefit from its planar, aromatic framework. Researchers value this heterocycle for its balance of reactivity and structural robustness.

Pyrrolo[2,1-f][1,2,4]triazine structure

Product Name:Pyrrolo[2,1-f][1,2,4]triazine

CAS No:66173-26-0

MF:C₆H₅N₃

MW:119.124000310898

CID:396729

PubChem ID:21948608

Update Time:2025-06-07

Pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[2,1-f][1,2,4]triazine
- DTXSID00620606
- 66173-26-0
- SCHEMBL518386
- KGRPHHFLPMPUBB-UHFFFAOYSA-N
- Inchi： 1S/C6H5N3/c1-2-6-4-7-5-8-9(6)3-1/h1-5H
- InChI Key： KGRPHHFLPMPUBB-UHFFFAOYSA-N
- SMILES： N12C=CC=C1C=NC=N2

Computed Properties

Exact Mass: 119.04845
Monoisotopic Mass: 119.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 30.19

Pyrrolo[2,1-f][1,2,4]triazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-100MG	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	100MG	￥ 825.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-250MG	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	250MG	￥ 1,320.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-500MG	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	500MG	￥ 2,204.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-1G	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	1g	￥ 3,300.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-5G	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	5g	￥ 9,900.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-10G	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	10g	￥ 16,500.00	2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-100.0mg	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	100.0mg	￥824.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-250.0mg	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	250.0mg	￥1319.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-500.0mg	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	500.0mg	￥2202.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN18436-1.0g	pyrrolo[2,1-f][1,2,4]triazine	66173-26-0	95%	1.0g	￥3297.0000	2025-04-11

Pyrrolo[2,1-f][1,2,4]triazine Production Method

Production Method 1

918538-05-3

66173-26-0

888720-29-4

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 16 h, pH 9.5, rt → 45 °C
1.2 Reagents: Sodium chloride Solvents: Ethanol ; overnight, -20 °C
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; Miklossy, Gabriella; Modukuri, Ram K.; Bohren, Kurt M.; Yu, Zhifeng; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

Pyrrolo[2,1-f][1,2,4]triazine Raw materials

2,4-Dichloropyrrolo[2,1-f][1,2,4]triazine

Pyrrolo[2,1-f][1,2,4]triazine Preparation Products

Pyrrolo[2,1-f][1,2,4]triazine Related Literature

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2. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
3. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

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5. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459

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